Cas no 1261848-76-3 (4'-Bromo-2-chloro-2'-methoxypropiophenone)

• Product Name: 4'-Bromo-2-chloro-2'-methoxypropiophenone
• CAS No: 1261848-76-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4938379
• Update Time: 2025-10-22

4'-Bromo-2-chloro-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2-chloro-2'-methoxypropiophenone

• Inchi： 1S/C10H10BrClO2/c1-6(12)10(13)8-4-3-7(11)5-9(8)14-2/h3-6H,1-2H3
• InChI Key： VBDVGJNTPAUSPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(C(C)Cl)=O

Computed Properties

• Exact Mass: 275.95527 g/mol
• Monoisotopic Mass: 275.95527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3
• Molecular Weight: 277.54

Additional information on 4'-Bromo-2-chloro-2'-methoxypropiophenone

Recent Advances in the Application of 4'-Bromo-2-chloro-2'-methoxypropiophenone (CAS: 1261848-76-3) in Chemical Biology and Pharmaceutical Research

The compound 4'-Bromo-2-chloro-2'-methoxypropiophenone (CAS: 1261848-76-3) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This aromatic ketone derivative has shown promising applications in the development of novel therapeutic agents, particularly in the field of kinase inhibitors and anti-inflammatory drugs. Recent studies have focused on its unique chemical properties that make it an ideal building block for more complex molecular structures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key precursor in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The bromo and chloro substituents at the 4' and 2 positions respectively provide excellent sites for further functionalization through cross-coupling reactions, while the methoxy group enhances the compound's stability and bioavailability. Researchers at several pharmaceutical companies have incorporated this intermediate into their drug discovery pipelines for autoimmune diseases.

In chemical biology applications, 4'-Bromo-2-chloro-2'-methoxypropiophenone has been utilized as a photoaffinity labeling probe due to its ability to form covalent bonds with target proteins upon UV irradiation. A recent Nature Chemical Biology publication highlighted its use in mapping protein-protein interaction sites, particularly in studying the mechanisms of signal transduction pathways. The compound's specific reactivity profile allows for precise targeting of biological macromolecules without significant non-specific binding.

The synthetic accessibility of 1261848-76-3 has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route that achieves >90% yield while minimizing environmental impact through green chemistry principles. This development is particularly significant for industrial applications where cost-effectiveness and sustainability are crucial considerations.

Ongoing research is exploring the compound's potential in prodrug design, leveraging its structural features to enhance drug delivery. Preliminary results from cell-based assays suggest that derivatives of 4'-Bromo-2-chloro-2'-methoxypropiophenone can effectively mask polar functional groups in active pharmaceutical ingredients, improving their membrane permeability while maintaining therapeutic efficacy. These findings position the compound as a versatile tool in modern medicinal chemistry.

Safety and toxicological studies of 1261848-76-3 have progressed significantly in the past year. Recent regulatory filings indicate that the compound shows favorable toxicity profiles in preclinical models, with particular attention to its metabolic stability and potential genotoxicity. These characteristics make it an attractive candidate for further pharmaceutical development while meeting stringent safety requirements.

The future research directions for this compound appear promising, with several patent applications filed in 2024 covering novel synthetic methodologies and therapeutic applications. As the understanding of its chemical behavior and biological interactions deepens, 4'-Bromo-2-chloro-2'-methoxypropiophenone is expected to play an increasingly important role in both academic research and industrial drug discovery efforts.